molecular formula C8H6BrClO2 B3275749 5-Bromo-2-methoxybenzoyl chloride CAS No. 62910-63-8

5-Bromo-2-methoxybenzoyl chloride

Cat. No. B3275749
CAS RN: 62910-63-8
M. Wt: 249.49 g/mol
InChI Key: JBDMIOCVPSFJPW-UHFFFAOYSA-N
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Description

5-Bromo-2-methoxybenzoyl chloride is a chemical compound with the linear formula C8H6BrClO2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .


Synthesis Analysis

The synthesis of a similar compound, 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid, has been reported . The process involved six steps: nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization . The preparation was run successfully on approximately 70 kg/batch with the total yield of 24% .


Molecular Structure Analysis

The molecular structure of 5-Bromo-2-methoxybenzoyl chloride is represented by the linear formula C8H6BrClO2 . The molecular weight of the compound is 249.493 .

Safety And Hazards

When handling 5-Bromo-2-methoxybenzoyl chloride, it is recommended to wear personal protective equipment/face protection . Ensure adequate ventilation and avoid getting the compound in eyes, on skin, or on clothing . Avoid ingestion and inhalation, and avoid dust formation . Keep containers tightly closed in a dry, cool, and well-ventilated place .

properties

IUPAC Name

5-bromo-2-methoxybenzoyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6BrClO2/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBDMIOCVPSFJPW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)Br)C(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6BrClO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.49 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-2-methoxybenzoyl chloride

CAS RN

62910-63-8
Record name 5-BROMO-2-METHOXYBENZOYL CHLORIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
4
Citations
J Nilsson, EØ Nielsen, T Liljefors, M Nielsen… - Bioorganic & medicinal …, 2008 - Elsevier
… The amides 5 and 6 were generated by reaction with 5-bromo-2-methoxybenzoyl chloride prepared from 5-bromo-2-methoxybenzaldehyde following a previously published protocol. …
Number of citations: 31 www.sciencedirect.com
XE Feng, KM Cui, QS Li, ZC Wu, F Lei - Molecules, 2020 - mdpi.com
… in 25 mL anhydrous SOCl 2 , which was heated to reflux for 4 h in the presence of DMF and then concentrated under reduced pressure to afford 5-bromo-2-methoxybenzoyl chloride. …
Number of citations: 2 www.mdpi.com
G Zhou, Y Cheng, L Wang, X Jing, F Wang - Macromolecules, 2005 - ACS Publications
… 5-Bromo-2-methoxybenzoyl Chloride. A mixture of 4-bromo-2… was slowly added 5-bromo-2-methoxybenzoyl chloride (12.4 … was slowly added 5-bromo-2-methoxybenzoyl chloride (6.2 g, …
Number of citations: 120 pubs.acs.org
M Barreca, M Buttacavoli, G Di Cara, C D'Amico… - European Journal of …, 2023 - Elsevier
… The key intermediate 7 was obtained through Grignard reaction between (1-pyrrolyl)magnesium bromide and 5-bromo-2-methoxybenzoyl chloride (Scheme 1). The subsequent …
Number of citations: 4 www.sciencedirect.com

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